![molecular formula C12H18N2O3S B7589554 N-(2-amino-1-cyclopropylethyl)-2-methoxybenzenesulfonamide](/img/structure/B7589554.png)
N-(2-amino-1-cyclopropylethyl)-2-methoxybenzenesulfonamide
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Overview
Description
N-(2-amino-1-cyclopropylethyl)-2-methoxybenzenesulfonamide (abbreviated as ACMS) is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. ACMS is a sulfonamide derivative that belongs to the class of cyclopropylamines. It has been found to exhibit a wide range of biological activities, including antimicrobial, antitumor, and anti-inflammatory effects. In
Mechanism of Action
The mechanism of action of N-(2-amino-1-cyclopropylethyl)-2-methoxybenzenesulfonamide is not fully understood. However, it has been proposed that this compound exerts its antimicrobial activity by inhibiting the synthesis of bacterial cell wall components. This compound has also been found to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest.
Biochemical and Physiological Effects
This compound has been shown to exhibit a wide range of biochemical and physiological effects. It has been found to reduce the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), in response to lipopolysaccharide (LPS) stimulation. This compound has also been found to inhibit the activity of matrix metalloproteinases (MMPs), which are enzymes involved in the degradation of extracellular matrix components.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-(2-amino-1-cyclopropylethyl)-2-methoxybenzenesulfonamide is its broad-spectrum antimicrobial activity, which makes it a potential candidate for the development of new antibiotics. This compound has also been found to have low toxicity in vitro and in vivo, which makes it a promising candidate for further development. However, one of the limitations of this compound is its poor solubility in water, which can limit its use in certain applications.
Future Directions
There are several future directions for the research and development of N-(2-amino-1-cyclopropylethyl)-2-methoxybenzenesulfonamide. One direction is the optimization of the synthesis method to improve the yield and purity of the compound. Another direction is the investigation of the mechanism of action of this compound, which will provide insights into its biological activities. Furthermore, the potential therapeutic applications of this compound, such as its use as an antibiotic or anticancer agent, should be further explored. Finally, the development of new derivatives of this compound with improved properties, such as solubility and potency, is another promising direction for future research.
Synthesis Methods
The synthesis of N-(2-amino-1-cyclopropylethyl)-2-methoxybenzenesulfonamide involves the reaction of 2-methoxybenzenesulfonyl chloride with cyclopropylamine in the presence of a base such as triethylamine. The reaction proceeds through the formation of an intermediate, which is then treated with ammonia to yield the final product. The yield of this compound can be improved by optimizing the reaction conditions, such as the reaction temperature, time, and solvent.
Scientific Research Applications
N-(2-amino-1-cyclopropylethyl)-2-methoxybenzenesulfonamide has been extensively studied for its potential therapeutic applications. It has been found to exhibit antimicrobial activity against a wide range of bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococcus faecium (VRE). This compound has also been shown to possess antitumor activity against various types of cancer cells, including breast, lung, and colon cancer cells.
properties
IUPAC Name |
N-(2-amino-1-cyclopropylethyl)-2-methoxybenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18N2O3S/c1-17-11-4-2-3-5-12(11)18(15,16)14-10(8-13)9-6-7-9/h2-5,9-10,14H,6-8,13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JOEDUUYUKFGUPW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1S(=O)(=O)NC(CN)C2CC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
270.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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